Cas no 1156491-10-9 (trans-2-(3,4-difluorophenyl)cyclopropanamine;hydrochloride)

trans-2-(3,4-difluorophenyl)cyclopropanamine;hydrochloride structure

1156491-10-9 structure

Product Name:trans-2-(3,4-difluorophenyl)cyclopropanamine;hydrochloride

CAS No:1156491-10-9

Molecular Formula:C₉H₁₀ClF₂N

Molecular Weight:205.6322

MDL:MFCD16875501

CID:823683

PubChem ID:52914940

trans-2-(3,4-difluorophenyl)cyclopropanamine;hydrochloride Properties

Names and Identifiers

- (1R,2S)-rel-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride
- (1R trans)-2-(3,4-difluorophenyl)cyclopropane amine
- (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine Hydrochloride
- trans-(1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine hydrochloride
- (1R,2S)-REL-2-(3,4-difluorophenyl)cyclopropylamine hydrochloride
- (1R,2S)-REL-2-(3,4-二氟苯基)环丙胺盐酸盐
- Cyclopropanamine, 2-(3,4-difluorophenyl)-, hydrochloride (1:1), (1R,2S)-rel-
- (1R,2S)-2-(3,4-DIFLUOROPHENYL)CYCLOPROPANAMINE HCL
- (1R,2S)-2-(3,4-Difluoro-phenyl)-cyclopropylamine hydrochloride
- C9H10ClF2N
- CD0023
- NE64664
- AB0077194
- ST24033575
- Z2021
- (
- trans-2-(3,4-difluorophenyl)cyclopropanamine;hydrochloride
- +Expand
- MDL： MFCD16875501
- InChIKey： IMYLOCHFFLYHPS-RDNZEXAOSA-N
- Inchi： 1S/C9H9F2N.ClH/c10-7-2-1-5(3-8(7)11)6-4-9(6)12;/h1-3,6,9H,4,12H2;1H/t6-,9+;/m0./s1
- SMILES： Cl[H].FC1=C(C([H])=C([H])C(=C1[H])[C@]1([H])C([H])([H])[C@@]1([H])N([H])[H])F

Computed Properties

Exact Mass: 205.04700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Heavy Atom Count: 13
Complexity: 174
Topological Polar Surface Area: 26

Experimental Properties

LogP: 3.28170
PSA: 26.02000
Melting Point: 196-199°C
Specific Rotation: -60 ~ -56°(c=1, H2O)

trans-2-(3,4-difluorophenyl)cyclopropanamine;hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000H4U-250mg	Cyclopropanamine, 2-(3,4-difluorophenyl)-, hydrochloride (1:1), (1R,2S)-rel-	1156491-10-9	98%	250mg	$4.00
A2B Chem LLC	AA21406-250mg	(1R,2S)-Rel-2-(3,4-difluorophenyl)cyclopropanamine hydrochloride	1156491-10-9	98%	250mg	$4.00	2024-04-20
Aaron	AR000HD6-250mg	Cyclopropanamine, 2-(3,4-difluorophenyl)-, hydrochloride (1:1), (1R,2S)-rel-	1156491-10-9	98%	250mg	$4.00
abcr	AB497418-1 g	rel-(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride, 98%; .	1156491-10-9	98%	1g	€78.90	2023-04-19
Alichem	A019110217-25g	(1R,2S)-rel-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride	1156491-10-9	95%	25g	$505.00	2023-09-04
Ambeed	A143878-250mg	(1R,2S)-rel-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride	1156491-10-9	98%	250mg	$5.0
Chemenu	CM117627-1000g	trans-2-(3,4-Difluorophenyl)cyclopropanamine Hydrochloride	1156491-10-9	95+%	1000g	$960	2021-08-06
ChemScence	CS-M1888-5g	(1R,2S)-rel-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride	1156491-10-9	≥99.0%	5g	$40.0	2022-04-28
Crysdot LLC	CD12177773-5g	(1R,2S)-rel-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride	1156491-10-9	95+%	5g	$317	2024-07-23
Enamine	EN300-196973-0.05g	rac-(1R,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride	1156491-10-9	95%	0.05g	$19.0	2023-09-16

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2. Pyridine and s-triazine as building blocks of nonionic organic superbases—a density functional theory B3LYP study†

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5. Ion-exchange synthesis of a micro/mesoporous Zn2GeO4 photocatalyst at room temperature for photoreduction of CO2†

Shuxin Ouyang,Yuanjian Zhang,Guangcheng Xi Chem. Commun., 2011,47, 2041-2043
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Xavier Salvatella,Mark W. Peczuh,Margarida Gair\u00ed,Rishi K. Jain,Jorge S\u00e1nchez-Quesada,Javier de Mendoza,Andrew D. Hamilton,Ernest Giralt Chem. Commun., 2000, 1399-1400
7. Aerobic oxidative esterification of 5-hydroxymethylfurfural to dimethyl furan-2,5-dicarboxylate by using homogeneous and heterogeneous PdCoBi/C catalysts under atmospheric oxygen†

Feng Li,Xing-Long Li,Chuang Li,Jing Shi,Yao Fu Green Chem., 2018,20, 3050-3058
8. Back cover

Contemp. Org. Synth., 1997,4, X003-X004
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10. Non-covalent organocatalysis in asymmetric oxidative C(sp3)–H bond functionalization – broadening C–H bond coupling reactions

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